2-(4-ethoxyphenyl)-5-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• IUPAC Name: 2-(4-ethoxyphenyl)-5-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C23H18FN5O3/c1-2-31-18-9-5-15(6-10-18)19-13-20-23(30)28(11-12-29(20)26-19)14-21-25-22(27-32-21)16-3-7-17(24)8-4-16/h3-13H,2,14H2,1H3
• InChI Key: QIVLWRUGGQWJML-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC4=NC(=NO4)C5=CC=C(C=C5)F
• Molecular Formula: C23H18FN5O3
• Molecular Weight: 431.4 g/mol
• CAS No.: 1040634-19-2

Description

The compound 2-(4-ethoxyphenyl)-5-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is a heterocyclic molecule featuring a pyrazolo[1,5-a]pyrazin-4-one core substituted with a 4-ethoxyphenyl group at position 2 and a 3-(4-fluorophenyl)-1,2,4-oxadiazole moiety at position 5. Key structural attributes include:

• Pyrazolo[1,5-a]pyrazin-4-one core: A bicyclic system known for pharmacological relevance, particularly in kinase inhibition and antimicrobial activity .
• 1,2,4-Oxadiazole ring: A bioisostere for ester or amide groups, often linked to improved metabolic stability and antimicrobial efficacy .
• 4-Fluorophenyl substituent: Fluorine atoms are frequently used to modulate electronic effects and bioavailability .

Biological Activity

The compound 2-(4-ethoxyphenyl)-5-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is a complex heterocyclic structure that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is C_{22}H_{20}F_{N}_{5}O_{2} with a molecular weight of approximately 397.43 g/mol. The structure features an ethoxyphenyl group and a fluorophenyl moiety attached to a pyrazolo[1,5-a]pyrazin core, which is known for its diverse biological activities.

Antiviral Properties

Recent studies have highlighted the antiviral potential of pyrazole derivatives. For instance, compounds similar to our target structure have shown effectiveness against various viruses such as HSV-1 and FCoV. In one study, pyrazole-fused derivatives exhibited significant inhibition of HSV replication in Vero cells with high selectivity indexes, indicating low cytotoxicity alongside antiviral activity .

Antimicrobial Activity

The compound's structural components suggest possible antimicrobial properties. Research on related pyrazole derivatives has demonstrated moderate to good antibacterial activity against several bacterial strains. Compounds containing similar heterocycles have been evaluated for their ability to inhibit bacterial growth effectively .

Anticancer Potential

The pyrazolo[1,5-a]pyrazin scaffold has been linked to anticancer activity. In vitro studies have indicated that compounds with this scaffold can induce apoptosis in cancer cell lines through various mechanisms, including the modulation of cell cycle progression and induction of oxidative stress .

The biological activity of 2-(4-ethoxyphenyl)-5-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is likely mediated through multiple pathways:

• Inhibition of Viral Replication : Similar compounds have shown to interfere with viral entry or replication processes.
• Antibacterial Mechanisms : The presence of heteroatoms in the structure may enhance interaction with bacterial enzymes or cell wall synthesis pathways.
• Apoptotic Induction in Cancer Cells : The compound may activate intrinsic apoptotic pathways leading to cancer cell death.

Case Studies and Research Findings

Study	Findings
Study on Pyrazole Derivatives (2021)	Compounds exhibited significant antiviral activity against HSV with low cytotoxicity (CC50 > 600 μM) .
Antimicrobial Evaluation (2020)	Similar structures showed moderate antibacterial effects against E. coli and S. aureus .
Anticancer Activity (2020)	Induced apoptosis in cancer cell lines; effective in modulating oxidative stress .

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents	Molecular Weight (g/mol)	Reported Activity	Reference ID
Target Compound	Pyrazolo[1,5-a]pyrazin-4-one	4-Ethoxyphenyl, 3-(4-fluorophenyl)-1,2,4-oxadiazol-5-ylmethyl	~463.44*	Hypothesized antimicrobial	-
2-(3-Chloro-4-ethoxyphenyl)-5-{[2-(4-ethoxy-3-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}pyrazolo[1,5-a]pyrazin-4(5H)-one	Pyrazolo[1,5-a]pyrazin-4-one	3-Chloro-4-ethoxyphenyl, 5-methyl-1,3-oxazole	~583.99	Antifungal, kinase inhibition
2-(4-Chlorophenyl)-5-(3,4-dimethoxyphenethyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one	Dihydropyrazolo[1,5-a]pyrazin-4-one	4-Chlorophenyl, 3,4-dimethoxyphenethyl	411.88	Protein interaction studies
5-(4-Ethoxyphenyl)-2-phenyl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine	Pyrazolo[1,5-c]benzoxazine	4-Ethoxyphenyl, benzoxazine ring	~401.45	Not specified (structural analog)
MK66: 5-(4-Methoxyphenyl)-2-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one	Pyrazolo[1,5-a]pyrimidin-7-one	4-Methoxyphenyl, phenyl	~319.34	Kinase inhibition candidate

*Calculated based on formula C₂₃H₂₀FN₅O₃.

Key Comparisons:

Structural Modifications and Bioactivity: The target compound’s 1,2,4-oxadiazole group distinguishes it from analogs with oxazole (e.g., ) or benzoxazine (e.g., ) rings. Oxadiazoles are associated with enhanced antimicrobial activity due to their ability to disrupt bacterial cell walls . Compared to the dihydropyrazinone derivative in , the fully aromatic pyrazinone core in the target compound may improve binding affinity to enzymatic targets like kinases or phosphodiesterases .

The 4-fluorophenyl group in the target compound is a strategic replacement for chlorine (as in ), reducing toxicity while maintaining electronic effects .

Biological Activity Trends: Pyrazolo-pyrazinones with halogenated aryl groups (e.g., chloro in , fluoro in the target compound) show promise in antimicrobial and anticancer contexts. For example, pyrazoline derivatives with chloro substituents exhibit antibacterial activity , while fluorinated analogs are explored in oncology .

Synthetic Accessibility: The target compound’s synthesis likely follows routes similar to , involving condensation of pyrazolo-pyrazinone precursors with oxadiazole-bearing aldehydes or halides.